Cas no 1215865-63-6 (2-Bromo-7-iodo-9H-Xanthen-9-one)
1215865-63-6 structure
Product Name:2-Bromo-7-iodo-9H-Xanthen-9-one
CAS No:1215865-63-6
MF:C13H6BrIO2
MW:400.994015216827
CID:2121918
Update Time:2023-08-04
2-Bromo-7-iodo-9H-Xanthen-9-one Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-7-iodo-9H-Xanthen-9-one
- VUXRZROJBQEDSG-UHFFFAOYSA-N
- 2-Bromo-7-iodo-9H-Xanthen-9-one
-
- Inchi: 1S/C13H6BrIO2/c14-7-1-3-11-9(5-7)13(16)10-6-8(15)2-4-12(10)17-11/h1-6H
- InChI Key: VUXRZROJBQEDSG-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)C(C1C=C(C=CC=1O2)Br)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 323
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3
2-Bromo-7-iodo-9H-Xanthen-9-one Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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